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Compound of Interest

Compound Name:
tert-Butyl (3-methylpyrrolidin-3-

yl)carbamate

Cat. No.: B183127 Get Quote

Technical Guide: tert-Butyl (3-methylpyrrolidin-3-
yl)carbamate
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a summary of the known chemical and physical properties of tert-
Butyl (3-methylpyrrolidin-3-yl)carbamate, a heterocyclic compound relevant in medicinal

chemistry and organic synthesis. Due to the limited availability of public experimental data, this

document outlines the foundational chemical information and provides a framework for future

experimental investigation. Key identifiers, computed properties, and safety information have

been compiled from various sources. However, detailed experimental protocols and

comprehensive spectroscopic analyses are not yet publicly available.

Chemical Identity and Physical Properties
Tert-Butyl (3-methylpyrrolidin-3-yl)carbamate is a carbamate-protected amine derivative of

3-methylpyrrolidine. The tert-butoxycarbonyl (Boc) protecting group makes it a stable

intermediate for various chemical transformations.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name tert-butyl N-(3-methylpyrrolidin-3-yl)carbamate

CAS Number 147459-52-7[1][2][3]

Molecular Formula C₁₀H₂₀N₂O₂[1][3]

Molecular Weight 200.28 g/mol [1][3][4]

Canonical SMILES CC1(CCNC1)NC(=O)OC(C)(C)C[1]

InChI Key DIQWSFWWYVRXRO-UHFFFAOYSA-N[1][2]

Table 2: Physicochemical Properties

Property Value Source

Physical Form Solid[2] Vendor Data

Boiling Point (Predicted) 289.8 ± 29.0 °C Predicted[5]

Density (Predicted) 1.02 ± 0.1 g/cm³ Predicted[5]

Melting Point Not available -

Solubility Not available -

Synthesis and Purification
A detailed, experimentally verified protocol for the synthesis of tert-Butyl (3-methylpyrrolidin-
3-yl)carbamate is not readily available in the public domain. However, a general synthetic

approach can be inferred from standard organic chemistry principles for the Boc-protection of

amines.

Logical Synthesis Workflow
The synthesis would logically proceed via the reaction of 3-amino-3-methylpyrrolidine with a

Boc-protection reagent.
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Reactants Reaction Conditions

3-Amino-3-methylpyrrolidine

Reaction

Di-tert-butyl dicarbonate (Boc)₂O Aprotic Solvent (e.g., Dichloromethane, THF) Base (e.g., Triethylamine)

tert-Butyl (3-methylpyrrolidin-3-yl)carbamate

Click to download full resolution via product page

Caption: General workflow for Boc-protection of 3-amino-3-methylpyrrolidine.

Note on Experimental Protocol:
A specific, step-by-step experimental protocol, including reaction conditions, workup, and

purification procedures, has not been found in the reviewed literature. Researchers should

develop and optimize a procedure based on established methods for Boc-protection of similar

amines.

Spectroscopic Data
Comprehensive, experimentally obtained spectroscopic data for tert-Butyl (3-
methylpyrrolidin-3-yl)carbamate is not publicly available. Chemical vendors may hold this

data, but it is not published.[3] The expected spectral characteristics are outlined below based

on the chemical structure.

Table 3: Expected Spectroscopic Data
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Technique Expected Peaks/Signals

¹H NMR

Signals corresponding to the pyrrolidine ring

protons, the methyl group protons, and the tert-

butyl group protons.

¹³C NMR

Signals for the carbons of the pyrrolidine ring,

the methyl group, the quaternary carbon of the

tert-butyl group, the methyl carbons of the tert-

butyl group, and the carbonyl carbon of the

carbamate.

IR Spectroscopy

Characteristic peaks for N-H stretching, C-H

stretching (aliphatic), C=O stretching

(carbamate), and C-N stretching.

Mass Spectrometry

A molecular ion peak corresponding to the

molecular weight (200.28 g/mol ) and

characteristic fragmentation patterns.

Safety and Handling
Safety information is based on data provided for this compound and structurally similar

chemicals.

Table 4: Hazard Information

Hazard Statement Code

Harmful if swallowed H302[1]

Causes skin irritation H315[1]

Causes serious eye irritation H319[1]

May cause respiratory irritation H335[1]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

Storage:

Store in a cool, dry, well-ventilated area. Keep the container tightly sealed and in the dark.

Recommended storage temperature is 2-8°C.[2][3]

Conclusion and Future Work
This technical guide consolidates the currently available information on tert-Butyl (3-
methylpyrrolidin-3-yl)carbamate. While fundamental identifiers and predicted properties are

known, a significant gap exists in the public domain regarding detailed experimental data. To

provide a more comprehensive understanding of this compound, future work should focus on:

Development and publication of a detailed, reproducible synthesis and purification protocol.

Experimental determination of physical properties such as melting point and solubility in

various solvents.

Comprehensive spectroscopic characterization, including the publication of ¹H NMR, ¹³C

NMR, IR, and mass spectra.

The availability of this experimental data will be invaluable for researchers utilizing this

compound in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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